Cas no 80018-06-0 (Fengabine)

• Product name: Fengabine
• CAS No: 80018-06-0
• MF: C₁₇H₁₇Cl₂NO
• MW: 322.228982686996
• CID: 877478
• PubChem ID: 54471

Fengabine Chemical and Physical Properties

Names and Identifiers

• Fengabine
• (6Z)-6-[butylamino-(2-chlorophenyl)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
• Fengabina
• Fengabinum
• SL 79-229
• SL-79.229
• 2-((Butylimino)(2-chlorophenyl)methyl)-4-chloro-phenol
• CS-0082767
• 2-((Butylimino)(2-chlorophenyl)methyl)-4-chlorophenol
• 80018-06-0
• 2-[N-butyl-C-(2-chlorophenyl)carbonimidoyl]-4-chlorophenol
• Fengab
• AKOS005066244
• CHEMBL3137681
• SL-79229
• UNII-YQG0NJI5A7
• (E)-2-((butylimino)(2-chlorophenyl)methyl)-4-chlorophenol
• SL 79.229-00
• FENGABINE [INN]
• Fengabina [Spanish]
• SL 79,229-00
• (Z)-2-(N-Butyl-o-chlorobenzimidoyl)-4-chlorophenol
• Fengabine (USAN/INN)
• Q5443412
• HY-123478
• 2-(n-Butylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• Phenol, 2-((butylimino)(2-chlorophenyl)methyl)-4-chloro-
• NS00125239
• SL-79229-00
• Phenol, 2-((butylimino)(2-chlorophenyl)methyl)-4-chloro-, (Z)-
• Fengabinum [Latin]
• DTXSID401024641
• YQG0NJI5A7
• Fengabine [USAN:INN:BAN]
• CHEMBL2104573
• D04149
• AKOS040748347
• FENGABINE [USAN]
• SCHEMBL2745394
• SCHEMBL121720

• Inchi： InChI=1S/C17H17Cl2NO/c1-2-3-10-20-17(13-6-4-5-7-15(13)19)14-11-12(18)8-9-16(14)21/h4-9,11,21H,2-3,10H2,1H3
• InChI Key： ZGLIFVFRIOKQLE-UHFFFAOYSA-N
• SMILES： CCCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 321.06900
• Monoisotopic Mass: 321.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• Surface Charge: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59000
• LogP: 5.33650